7-(4-fluorophenyl)-1-methyloxazolo[2,3-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 7-(4-fluorophenyl)-4-methylpurino[8,7-b][1,3]oxazole-1,3-dione
• InChI: InChI=1S/C14H9FN4O3/c1-18-11-10(12(20)17-13(18)21)19-6-9(22-14(19)16-11)7-2-4-8(15)5-3-7/h2-6H,1H3,(H,17,20,21)
• InChI Key: UWZBCOJETVDWSX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N3C=C(OC3=N2)C4=CC=C(C=C4)F
• Molecular Formula: C14H9FN4O3
• Molecular Weight: 300.24 g/mol
• CAS No.: 132739-87-8

Description

7-(4-fluorophenyl)-1-methyloxazolo[2,3-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C14H9FN4O3 and its molecular weight is 300.249. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antiviral Applications

Research by Kini et al. (1991) synthesized several sugar-modified nucleoside derivatives of the purine analogue 5-amino-3-beta-D-ribofuranosylthiazolo[4,5-d]pyrimidine-2,7-dione and evaluated their antiviral activity against the Semliki Forest virus, demonstrating potential antiviral applications for similar compounds (Kini et al., 1991).

Anticancer and Anti-proliferative Agents

Several studies have identified purine derivatives as potent anticancer and anti-proliferative agents. Sucharitha et al. (2021) synthesized novel fused [1,2,3]triazolo[4',5':3,4] pyrrolo[2,1-f]purine derivatives, showing strong activity against human cancer cell lines, highlighting the therapeutic potential of purine analogs in cancer treatment (Sucharitha et al., 2021).

Antimicrobial Activity

Wang et al. (2007) discussed isothiazoloquinolones with modifications at the 6-, 7-, and 8-positions, demonstrating enhanced antimicrobial activities against multidrug-resistant Staphylococcus aureus strains. This suggests that structural analogs of the specified compound could potentially possess significant antimicrobial properties (Wang et al., 2007).

Mechanism of Action

Mode of Action

It is known that purine derivatives can interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Purine derivatives are known to be involved in a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .